5-methyl-2-(3-pyridinyl)-N-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 5-methyl-2-pyridin-3-yl-N-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H13F3N6O/c1-11-13(17(29)25-15-7-3-2-6-14(15)19(20,21)22)10-28-18(24-11)26-16(27-28)12-5-4-8-23-9-12/h2-10H,1H3,(H,25,29)
• InChI Key: RQMAOSDPYVEEKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=NN2C=C1C(=O)NC3=CC=CC=C3C(F)(F)F)C4=CN=CC=C4
• Molecular Formula: C19H13F3N6O
• Molecular Weight: 398.3 g/mol

Description

The compound you're interested in belongs to a class of heterocyclic compounds that have attracted significant attention due to their diverse biological activities and potential applications in medicinal chemistry. Heterocyclic compounds, such as triazolo[1,5-a]pyrimidines, have been synthesized and studied for their various properties and applications.

Synthesis Analysis

Synthetic routes for related compounds involve multi-step processes, including alkylation, cyclization, and nucleophilic substitution reactions. For example, the synthesis of thiazolo and triazolo pyrimidines involves the alkylation of tetrahydro pyrimidine derivatives, followed by cyclization and substitution reactions to yield the desired compounds (Haiza et al., 2000).

Molecular Structure Analysis

Crystal structure analysis of related compounds reveals detailed insights into their molecular geometry, bond lengths, and angles. The crystal structure of 5-Phenyl-[1, 2, 3] triazolo [1, 5-b] [1, 2, 4] triazine-3-carboxamide, for instance, provides evidence for specific rearrangements and structural characteristics (L'abbé et al., 2010).

Chemical Reactions and Properties

Reactions with 3-Amino-5-trifluoromethyl-1,2,4-triazole demonstrate the synthetic utility of this compound for producing poly-substituted triazolopyrimidine derivatives, showcasing the chemical versatility of these heterocyclic compounds (Zohdi, 1997).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystal form, can be inferred from studies that characterize new derivatives through spectroscopic methods and crystallography. For example, analysis of triazolopyrimidine derivatives reveals their structural and physical characteristics, contributing to understanding their behavior in different environments (Canfora et al., 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity with various nucleophiles, potential for further functionalization, and stability under different conditions, are crucial for understanding the applications and potential of these compounds. Studies on the reactions of triazolopyrimidines with C-nucleophiles highlight the chemical reactivity and potential for generating a wide array of derivatives (Tanji et al., 1989).